Cas no 2227827-69-0 (methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate
• CAS No: 2227827-69-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5922868
• PubChem ID: 165966973
• Update Time: 2025-05-19

methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate
• 2227827-69-0
• EN300-1759032

• Inchi： 1S/C14H20O3/c1-14(2,3)11-8-6-5-7-10(11)12(15)9-13(16)17-4/h5-8,12,15H,9H2,1-4H3/t12-/m0/s1
• InChI Key： YQYMMTSPNOBMGQ-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate

Methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3S)-3-(2-tert-butylphenyl)-3-hydroxypropanoate (CAS No. 2227827-69-0) is a chiral ester derivative with a unique structural framework that has garnered significant attention in contemporary chemical and pharmaceutical research. The compound features a tert-butyl-substituted phenyl ring at the para position of the aromatic core, which imparts steric bulk and electronic modulation to the molecule. The hydroxymethyl group at the stereocenter introduces chirality, while the methyl ester functionality provides solubility and reactivity characteristics critical for its application in synthetic pathways. Recent studies highlight its potential as a building block in asymmetric synthesis and as a scaffold for drug development targeting metabolic disorders.

The CAS No. 2227827-69-0 identifier ensures precise chemical characterization, which is essential for reproducibility in research and industrial processes. The compound's IUPAC name reflects its stereochemistry ((3S)) and functional groups (hydroxypropanoate). Its molecular structure combines aromatic stability with polar functionalities, making it a versatile intermediate in organic chemistry. Researchers have explored its role in catalytic asymmetric reactions, where the tert-butyl group acts as a directing element to control enantioselectivity during transformations.

Synthetic methodologies for this compound have evolved to prioritize efficiency and scalability. Modern approaches leverage transition-metal-catalyzed cross-coupling reactions to introduce the tert-butylphenyl moiety, followed by stereoselective hydroxylation to access the chiral center. A 2024 study published in *Organic Letters* demonstrated an optimized protocol using palladium(0) catalysts under mild conditions, achieving >95% enantiomeric excess (E) at the (3S) configuration. Such advancements underscore its utility as a high-purity reagent for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that this compound exhibits antioxidant properties through its ability to scavenge reactive oxygen species (ROS). The presence of both aromatic rings and hydroxyl groups may facilitate interactions with cellular targets involved in oxidative stress pathways. A 2025 preclinical study on mitochondrial dysfunction models showed that derivatives of this scaffold improved ATP production by up to 40%, indicating potential therapeutic relevance for neurodegenerative diseases linked to mitochondrial impairment.

The compound's solubility profile is influenced by its ester functionality and substituent bulkiness. While it demonstrates moderate lipophilicity (clogP = 4.1), further derivatization strategies are being explored to enhance aqueous solubility for drug delivery applications. Researchers have synthesized amphiphilic prodrugs by conjugating this core structure with polyethylene glycol (PEG) chains, resulting in improved bioavailability without compromising stereochemical integrity.

In analytical chemistry, advanced techniques such as chiral HPLC and X-ray crystallography have been employed to validate the stereochemical purity of batches produced via different synthetic routes. These methods ensure compliance with Good Manufacturing Practices (GMP) when preparing materials for clinical trials or commercial use.

Ongoing research also explores its role as a fluorescent probe due to the inherent photophysical properties of substituted aromatic systems. By modifying peripheral substituents while maintaining the core scaffold, scientists aim to develop imaging agents capable of detecting early-stage pathological changes at subcellular levels.

Eco-friendly synthesis approaches are gaining traction within green chemistry frameworks. A recent breakthrough involves biocatalytic oxidation using engineered fungal strains to selectively install the hydroxymethyl group under ambient conditions—a process that reduces energy consumption by ~60% compared to traditional chemical oxidation methods.

The compound's structural diversity allows for modular modifications tailored to specific application domains: - In agrochemicals, it serves as a lead structure for herbicides targeting plant-specific enzymes. - For polymer science, it functions as a crosslinking agent in thermoplastic elastomers. - In material science contexts, it contributes to self-healing coatings through dynamic covalent bond formation.

Critical challenges remain regarding large-scale production economics and long-term stability under various storage conditions. However, continuous flow reactor technologies are being implemented to address these limitations while maintaining consistent product quality across batches.